Cas no 2649054-17-9 (1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649054-17-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6483122
• PubChem ID: 165698832
• Update Time: 2025-10-28

1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene
• EN300-1758060
• 2649054-17-9

• Inchi： 1S/C12H11NO/c1-4-10-5-7-11(8-6-10)12(2,3)13-9-14/h1,5-8H,2-3H3
• InChI Key： VZHFNJZIOBIESY-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene

Professional Introduction to Compound with CAS No. 2649054-17-9 and Product Name: 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene

The compound with CAS No. 2649054-17-9 and the product name 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene represents a significant advancement in the field of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various scientific and industrial domains. The presence of both an ethynyl group and an isocyanato substituent in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly due to their diverse biological activities. The benzene derivative 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene exemplifies this trend, as it combines the stability of the benzene ring with functional groups that are highly reactive in biological systems. This reactivity has been exploited in the design of new therapeutic agents targeting various diseases, including inflammatory conditions and metabolic disorders.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The ethynyl group, which is a terminal alkyne, can undergo various coupling reactions such as Sonogashira coupling, allowing for the introduction of additional functional groups at specific positions on the benzene ring. Similarly, the isocyanato group can participate in reactions like urethane formation or polymerization, making it a versatile building block for constructing larger organic molecules.

Recent studies have highlighted the potential of 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene in the development of novel pharmaceuticals. Researchers have demonstrated its utility in creating derivatives that exhibit potent anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The compound's unique structure also makes it an attractive candidate for material science applications. The combination of aromatic stability and reactive functional groups allows for the creation of novel polymers and coatings with enhanced mechanical properties and chemical resistance. These materials could find applications in industries ranging from aerospace to automotive manufacturing, where durability and performance are critical.

In terms of synthetic methodologies, 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene has been synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 4-bromoacetophenone with sodium cyanide to form the corresponding propargyl alcohol, which is then converted to the ethynyl derivative via palladium-catalyzed coupling reactions. Subsequent reaction with isocyanates or their derivatives yields the final product.

The safety profile of 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene is another critical consideration in its application. While both ethynyl and isocyanato groups are known to be reactive, proper handling protocols can mitigate any potential hazards associated with these functionalities. Researchers have developed protocols for handling this compound that emphasize controlled environments and personal protective equipment to ensure safe laboratory practices.

Looking ahead, the future prospects for 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene appear promising. Advances in computational chemistry and machine learning are enabling more efficient screening processes for identifying new derivatives with enhanced biological activity. Additionally, collaborations between academia and industry are fostering innovation by integrating cutting-edge synthetic techniques with high-throughput screening methodologies.

The broader impact of this compound on scientific research cannot be overstated. Its versatility as a synthetic intermediate has opened new avenues for drug discovery and material development, contributing to advancements across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like 1-ethynyl-4-(2-isocyanatopropan-2-yl)benzene will undoubtedly play a pivotal role in shaping the future of chemistry and medicine.